Cas no 571189-11-2 (Palbociclib hydrochloride)

• Product Name: Palbociclib hydrochloride
• CAS No: 571189-11-2
• MF: C₂₄H₃₁Cl₂N₇O₂
• MW: 520.454642534256
• CID: 1123838
• PubChem ID: 60167560
• Update Time: 2025-05-20

Palbociclib hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-8-cyclopentyl-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one,dihydrochloride
• PD 0332991 HYDROCHLORIDE
• Palbociclib 2HCl
• 6-acetyl-8-cyclopentyl-5-methyl-2-(5-piperazin-1-yl-pyridin-2-ylamino)-8h-pyrido[2,3-d]pyrimidin-7-one hydrochloride
• C24H29N7O2.2HCl
• SYN1180
• BCP22592
• BCP9001061
• 6-acetyl-8-cyclopentyl-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one;dihydrochloride
• 6-Acetyl-8-cyclopentyl-5-methyl
• Palbociclib hydrochloride
• PALBOCICLIB DIHYDROCHLORIDE
• E98902
• 571189-11-2
• Palbociclib dihydrochloride;PD 0332991 2HCl;PD0332991 2HCl;PD-0332991 2HCl
• 1831842-69-3
• AS-16315
• Palbociclib (dihydrochloride)
• CS-0012539
• PD0332991 hydrochloride
• PD-0332991 hydrochloride
• AKOS025395141
• 6-Acetyl-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]pyrido[2,3-d]pyrimidin-7(8H)-one hydrochloride
• 6-Acetyl-8-cyclopentyl-5-methyl-2-{[5-(piperazin-1-yl)pyridin-2-yl]amino}pyrido[2,3-d]pyrimidin-7(8H)-one--hydrogen chloride (1/2)
• DTXSID70733858

• Inchi： 1S/C24H29N7O2.2ClH/c1-15-19-14-27-24(28-20-8-7-18(13-26-20)30-11-9-25-10-12-30)29-22(19)31(17-5-3-4-6-17)23(33)21(15)16(2)32;;/h7-8,13-14,17,25H,3-6,9-12H2,1-2H3,(H,26,27,28,29);2*1H
• InChI Key： YORIVNBSTFKZTO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C(C(C)=O)=C(C)C2=CN=C(NC3C=CC(=CN=3)N3CCNCC3)N=C2N1C1CCCC1

Computed Properties

• Exact Mass: 519.1916286g/mol
• Monoisotopic Mass: 519.1916286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 775
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Additional information on Palbociclib hydrochloride

Palbociclib Hydrochloride: A Comprehensive Overview

Palbociclib hydrochloride, also known by its CAS number 571189-11-2, is a potent and selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. These kinases play a crucial role in regulating the cell cycle, making palbociclib hydrochloride a significant therapeutic agent in the treatment of various cancers. The compound has garnered considerable attention in the oncology field due to its ability to target specific molecular pathways involved in tumor growth and progression.

The development of palbociclib hydrochloride was driven by the need for more effective and less toxic cancer treatments. By specifically inhibiting CDK4 and CDK6, it prevents the transition of cells from the G1 phase to the S phase of the cell cycle, effectively halting cancer cell proliferation. This mechanism makes it particularly effective in cancers where these kinases are overactive or dysregulated, such as breast cancer.

Recent studies have highlighted the efficacy of palbociclib hydrochloride in combination therapies. For instance, clinical trials have demonstrated enhanced outcomes when used alongside endocrine therapies or other targeted agents. These findings underscore its potential as a cornerstone in personalized cancer treatment regimens.

The structural properties of palbociclib hydrochloride contribute to its high potency and selectivity. Its ability to bind specifically to CDK4 and CDK6 without significantly affecting other kinases minimizes off-target effects, which is a critical factor in reducing adverse reactions. This selectivity is achieved through its unique chemical structure, which includes a pyrimidine core and several substituents that enhance binding affinity.

In terms of pharmacokinetics, palbociclib hydrochloride exhibits favorable absorption and distribution profiles, allowing for efficient delivery to tumor sites. Its metabolism and excretion pathways have also been well-characterized, providing insights into its safety profile and dosing regimens. These characteristics make it suitable for oral administration, enhancing patient compliance.

The latest research on palbociclib hydrochloride has explored its potential in treating other malignancies beyond breast cancer. Preclinical studies suggest promising activity against prostate cancer, ovarian cancer, and certain hematological malignancies. These findings are supported by emerging data from early-phase clinical trials, which indicate encouraging response rates and manageable toxicity profiles.

In addition to its therapeutic applications, advancements in the synthesis and formulation of palbociclib hydrochloride have improved its bioavailability and stability. Novel delivery systems are being investigated to further enhance its efficacy while reducing systemic exposure to non-target tissues.

The continued exploration of palbociclib hydrochloride's mechanisms of action has also led to a better understanding of resistance mechanisms. Researchers are actively working on strategies to overcome resistance, such as combining it with other targeted therapies or modifying treatment schedules.

In conclusion, palbociclib hydrochloride, with its CAS number 571189-11-2, represents a significant advancement in oncology. Its unique mechanism of action, favorable pharmacokinetic properties, and potential for combination therapies position it as a key player in the fight against cancer. As research continues to uncover new applications and optimize its use, the therapeutic landscape for patients with various malignancies continues to evolve positively.